Cas no 92818-38-7 (2,3-dihydro-1H-indol-5-ol hydrochloride)

• Product Name: 2,3-dihydro-1H-indol-5-ol hydrochloride
• CAS No: 92818-38-7
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• CID: 1091682
• PubChem ID: 21446370
• Update Time: 2025-11-01

2,3-dihydro-1H-indol-5-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Indolin-5-ol hydrochloride
• 1H-Indol-5-ol, 2,3-dihydro-, hydrochloride
• 2,3-dihydro-1H-indol-5-ol,hydrochloride
• 1h-indol-5-ol,2,3-dihydro-,hydrochloride
• 5-Indolinol hydrochloride
• WIWKCRIYFOSRLN-UHFFFAOYSA-N
• AX8283584
• 1H-Indol-5-ol, 2,3-dihydro-, hydrochloride (9CI)
• 2,3-dihydro-1H-indol-5-ol hydrochloride
• MFCD27923764
• F19200
• CS-0045087
• 92818-38-7
• Indolin-5-olhydrochloride
• BS-50074
• 2,3-dihydro-1H-indol-5-ol;hydrochloride
• DB-157904
• Indolin-5-ol HCl
• SCHEMBL3900412
• SB64298

• Inchi： 1S/C8H9NO.ClH/c10-7-1-2-8-6(5-7)3-4-9-8;/h1-2,5,9-10H,3-4H2;1H
• InChI Key： WIWKCRIYFOSRLN-UHFFFAOYSA-N
• SMILES： Cl.OC1C=C2C(NCC2)=CC=1

Computed Properties

• Exact Mass: 171.0450916g/mol
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 2,3-dihydro-1H-indol-5-ol hydrochloride

Introduction to 2,3-dihydro-1H-indol-5-ol hydrochloride (CAS No. 92818-38-7) in Modern Chemical and Pharmaceutical Research

2,3-dihydro-1H-indol-5-ol hydrochloride, identified by the chemical abstracts service number 92818-38-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the indole derivatives family, which has garnered considerable attention due to its diverse pharmacological properties and potential applications in medicinal chemistry. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The indole scaffold is a privileged structure in drug discovery, owing to its prevalence in biologically active natural products and synthetic analogs. Among these derivatives, 2,3-dihydro-1H-indol-5-ol hydrochloride has been extensively studied for its pharmacokinetic profile and interaction with biological targets. Recent advancements in computational chemistry have enabled more precise modeling of its molecular interactions, facilitating the design of novel therapeutic agents.

In recent years, 2,3-dihydro-1H-indol-5-ol hydrochloride has been explored as a key intermediate in the development of small-molecule modulators targeting neurological disorders. Its structural features allow for selective binding to certain neurotransmitter receptors, making it a promising candidate for treating conditions such as depression and anxiety. Preclinical studies have demonstrated its potential to modulate serotonin receptor activity without significant side effects, positioning it as a lead compound for further optimization.

The synthesis of 2,3-dihydro-1H-indol-5-ol hydrochloride involves multi-step organic transformations that highlight the versatility of indole chemistry. Modern synthetic methodologies have improved yield and purity, enabling large-scale production for research and industrial purposes. Catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are commonly employed in its preparation, showcasing the importance of transition metal catalysis in contemporary organic synthesis.

From a biochemical perspective, 2,3-dihydro-1H-indol-5-ol hydrochloride exhibits notable interactions with enzymes and cellular pathways relevant to inflammation and oxidative stress. Its ability to modulate these processes has sparked interest in its potential applications for treating chronic inflammatory diseases. Additionally, its stability under various pH conditions makes it suitable for formulation into oral and injectable pharmaceuticals.

The pharmacological profile of 2,3-dihydro-1H-indol-5-ol hydrochloride has been further elucidated through structural biology techniques such as X-ray crystallography and NMR spectroscopy. These studies have provided insights into how the compound binds to its target proteins at the atomic level. Such detailed understanding is crucial for rational drug design, allowing medicinal chemists to fine-tune molecular properties for enhanced efficacy and reduced toxicity.

In the context of green chemistry, efforts have been made to develop sustainable synthetic routes for 2,3-dihydro-1H-indol-5-ol hydrochloride that minimize waste generation and energy consumption. Solvent-free reactions and biocatalytic approaches have been explored as alternatives to traditional methods. These innovations align with global trends toward environmentally responsible chemical manufacturing.

The therapeutic potential of 2,3-dihydro-1H-indol-5-ol hydrochloride extends beyond neurological disorders. Emerging research suggests its utility in oncology as a modulator of signaling pathways involved in cancer cell proliferation. Preclinical trials have shown promising results when combined with existing chemotherapeutic agents, indicating synergistic effects that could improve treatment outcomes.

As computational power increases, machine learning models are being employed to predict the biological activity of compounds like 2,3-dihydro-1H-indol-5-ol hydrochloride more efficiently than traditional experimental methods. These tools can accelerate the drug discovery pipeline by identifying promising candidates early in the process. The integration of artificial intelligence into pharmaceutical research underscores the dynamic nature of modern chemical biology.

The future prospects for 2,3-dihydro-1H-indol-5-ol hydrochloride are bright, with ongoing studies exploring new derivatives and formulations. Its versatility as a building block for more complex molecules ensures its continued relevance in academic and industrial research settings alike. As our understanding of biological systems deepens, so too will the applications of this remarkable compound.